Cas no 56220-27-0 (2-Butanol, 1-(4-methoxyphenoxy)-)

• Product Name: 2-Butanol, 1-(4-methoxyphenoxy)-
• CAS No: 56220-27-0
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1597860
• PubChem ID: 13089922
• Update Time: 2025-10-25

2-Butanol, 1-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-(4-methoxyphenoxy)-
• 1-(4-methoxyphenoxy)butan-2-ol
• 56220-27-0
• DTXSID90517874
• SCHEMBL1496665

• Inchi： 1S/C11H16O3/c1-3-9(12)8-14-11-6-4-10(13-2)5-7-11/h4-7,9,12H,3,8H2,1-2H3
• InChI Key： ZGHPNOXZPCZHJF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC(CC)O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Additional information on 2-Butanol, 1-(4-methoxyphenoxy)-

Chemical Profile of 2-Butanol, 1-(4-methoxyphenoxy)- (CAS No. 56220-27-0) and Its Emerging Applications in Modern Research

2-Butanol, 1-(4-methoxyphenoxy)-, identified by the CAS number 56220-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a butyl alcohol moiety linked to a phenoxy group substituted with a methoxy group at the para position, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both hydroxyl and ether functionalities provides a versatile platform for further chemical modifications, enabling its integration into diverse molecular architectures.

The chemical structure of 2-Butanol, 1-(4-methoxyphenoxy)- (CAS No. 56220-27-0) consists of a four-carbon chain in the butyl group attached to an oxygen atom that bridges to a phenyl ring. The phenyl ring is further functionalized with a methoxy group at the 4-position, enhancing its solubility in polar solvents while maintaining lipophilic characteristics necessary for membrane permeability. This dual solubility profile is particularly advantageous in drug design, where achieving optimal bioavailability is critical.

In recent years, the pharmaceutical industry has increasingly focused on the development of central nervous system (CNS) therapeutics, where blood-brain barrier (BBB) penetration is a key challenge. The molecular properties of 2-Butanol, 1-(4-methoxyphenoxy)- (CAS No. 56220-27-0) have been explored as a potential modulator in enhancing BBB translocation. Studies suggest that the methoxyphenoxy group may facilitate passive diffusion across the BBB by interacting with lipophilic microdomains within the barrier. This capability has opened new avenues for delivering neuroactive compounds that were previously limited by poor penetration.

Furthermore, the compound has shown promise in the realm of medicinal chemistry as a scaffold for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including signal transduction and cell proliferation, making them attractive targets for therapeutic intervention. The hydroxyl and ether functionalities in 2-Butanol, 1-(4-methoxyphenoxy)- (CAS No. 56220-27-0) allow for selective binding to specific kinase domains through hydrogen bonding and hydrophobic interactions. Preliminary computational studies have identified derivatives of this compound that exhibit inhibitory activity against certain oncogenic kinases, suggesting potential applications in oncology research.

Recent advancements in synthetic methodologies have enabled more efficient production of 2-Butanol, 1-(4-methoxyphenoxy)- (CAS No. 56220-27-0). Catalytic processes involving transition metals have been optimized to introduce the methoxyphenoxy group with high regioselectivity, reducing byproduct formation and improving overall yield. These innovations not only lower production costs but also enhance scalability for industrial applications. The ability to produce this compound reliably and cost-effectively is crucial for its widespread adoption in research and development pipelines.

The versatility of 2-Butanol, 1-(4-methoxyphenoxy)- (CAS No. 56220-27-0) extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. In agrochemistry, derivatives of this compound have been investigated as potential plant growth regulators due to their ability to modulate hormone-like activities within plant cells. The phenoxy group’s interaction with phytohormone receptors suggests that it could influence processes such as root elongation and stress response mechanisms.

Environmental scientists have also begun exploring the ecological relevance of compounds like 2-Butanol, 1-(4-methoxyphenoxy)- (CAS No. 56220-27-0). While its primary focus remains in synthetic chemistry, researchers are assessing its biodegradability and potential impact on aquatic ecosystems. Understanding these environmental profiles ensures that applications of this compound are sustainable and minimize ecological footprints—a critical consideration in modern chemical development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like 2-Butanol, 1-(4-methoxyphenoxy)- (CAS No. 56220-27-0). Predictive models trained on large datasets have predicted optimal substitution patterns on the methoxyphenoxy scaffold to enhance binding affinity or metabolic stability. These computational tools complement traditional experimental approaches by rapidly screening thousands of potential derivatives before laboratory synthesis begins.

Future research directions for 2-Butanol, 1-(4-methoxyphenoxy)- (CAS No. 56220-27-0) include exploring its role in nanomedicine applications. The compound’s ability to form stable complexes with nanoparticles has been hypothesized for targeted drug delivery systems within tumors or inflammatory sites. Such systems could improve therapeutic efficacy while reducing systemic side effects—a significant goal in precision medicine.

In conclusion,2-butanol, *1-(4-methoxyphenoxy)-* (CAS No.). Its unique structural features offer multifaceted opportunities across pharmaceuticals, agrochemicals, and materials science. As synthetic techniques evolve and computational methods become more sophisticated,this compound will undoubtedly continue to play a pivotal role in advancing chemical innovation.